Cas no 1558161-94-6 (2-amino-1-1-(propan-2-yl)-1H-pyrazol-4-ylethan-1-ol)

• Product Name: 2-amino-1-1-(propan-2-yl)-1H-pyrazol-4-ylethan-1-ol
• CAS No: 1558161-94-6
• MF: C₈H₁₅N₃O
• MW: 169.224201440811
• CID: 6288003
• PubChem ID: 83827135
• Update Time: 2025-10-30

2-amino-1-1-(propan-2-yl)-1H-pyrazol-4-ylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-1-(propan-2-yl)-1H-pyrazol-4-ylethan-1-ol
• 1558161-94-6
• EN300-1848913
• 2-amino-1-[1-(propan-2-yl)-1h-pyrazol-4-yl]ethan-1-ol

• Inchi： 1S/C8H15N3O/c1-6(2)11-5-7(4-10-11)8(12)3-9/h4-6,8,12H,3,9H2,1-2H3
• InChI Key： QSPVMAFCMIWTKP-UHFFFAOYSA-N
• SMILES： OC(CN)C1C=NN(C=1)C(C)C

Computed Properties

• Exact Mass: 169.121512110g/mol
• Monoisotopic Mass: 169.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 64.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 2-amino-1-1-(propan-2-yl)-1H-pyrazol-4-ylethan-1-ol

Professional Introduction to 2-amino-1-1-(propan-2-yl)-1H-pyrazol-4-ylethan-1-ol (CAS No. 1558161-94-6)

2-amino-1-1-(propan-2-yl)-1H-pyrazol-4-ylethan-1-ol, identified by its CAS number 1558161-94-6, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic molecule, featuring a pyrazole core substituted with an amino group, a propyl side chain, and an ethanol moiety, has garnered attention due to its structural complexity and potential biological activities. The unique arrangement of functional groups in this compound makes it a promising candidate for further investigation in drug discovery and medicinal chemistry.

The pyrazole scaffold is a privileged structure in medicinal chemistry, known for its broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of an amino group in the molecule introduces reactivity that can be exploited for further derivatization, enabling the synthesis of novel analogs with tailored pharmacological profiles. Additionally, the propyl substituent at the 1-position adds steric bulk, which can influence both the solubility and binding affinity of the compound to biological targets.

The ethanol group at the 4-position provides a hydroxyl moiety that can participate in hydrogen bonding interactions, a key feature in many drug-receptor interactions. This structural feature may enhance the compound's ability to interact with biological targets, thereby increasing its potential as a lead compound for drug development. The combination of these functional groups makes 2-amino-1-1-(propan-2-yl)-1H-pyrazol-4-ylethan-1-ol a versatile molecule for medicinal chemists to explore.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and affinity of small molecules like 2-amino-1-1-(propan-2-yl)-1H-pyrazol-4-ylethan-1-ol to various biological targets. These studies have highlighted the compound's potential as an inhibitor of enzymes involved in cancer progression and inflammation. For instance, preliminary docking studies suggest that this molecule may interact with kinases and phosphodiesterases, which are critical targets in oncology and immunology.

In addition to its theoretical potential, experimental validation through in vitro assays has provided further insights into the biological activity of 2-amino-1-1-(propan-2-yl)-1H-pyrazol-4-ylethan-1-ol. Researchers have reported promising results in assays targeting inflammatory pathways, where the compound demonstrated significant inhibitory effects on key pro-inflammatory cytokines. These findings align with the growing interest in developing small-molecule inhibitors for chronic inflammatory diseases such as rheumatoid arthritis and atherosclerosis.

The synthesis of 2-amino-1-(propan)lylpyrazole derivatives has been optimized to improve yield and purity, making it feasible for large-scale production. Modern synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct the complex core structure efficiently. These advances in synthetic chemistry have reduced production costs and enabled rapid access to libraries of related compounds for high-throughput screening.

The pharmacokinetic properties of 2-amino-(propyl)pyrazole ethanol derivatives are also under investigation to ensure their suitability for therapeutic applications. Studies have focused on optimizing solubility, bioavailability, and metabolic stability. The introduction of polar functional groups such as hydroxyls has been shown to enhance water solubility, which is crucial for oral and intravenous administration. Furthermore, metabolic profiling has identified key pathways by which the compound is processed in vivo, providing valuable information for structure optimization.

The potential therapeutic applications of CAS no 1558161 94 6 extend beyond oncology and inflammation research. Preliminary data suggest that this compound may exhibit neuroprotective effects, making it a candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The ability of pyrazole derivatives to cross the blood-brain barrier has been particularly noted as a favorable characteristic for central nervous system (CNS) drug development.

Future research directions include exploring the mechanism of action of 2-amino-(propyl)pyrazole ethanol derivatives, particularly how they modulate signaling pathways relevant to disease progression. Combination therapy approaches are also being considered, where this compound might be used synergistically with existing treatments to enhance efficacy while minimizing side effects.

The development of novel pharmaceuticals relies heavily on interdisciplinary collaboration between synthetic chemists, biologists, pharmacologists, and clinicians. The case of CAS no 1558161 94 6 exemplifies how structural diversity can lead to innovative therapeutic strategies. As research continues to uncover new biological functions and synthetic methodologies improve efficiency, compounds like this will remain at the forefront of drug discovery efforts.

In conclusion,2-amino-(propyl)pyrazole ethanol derivatives (CAS no 1558161 94 6) represent a promising area of investigation with significant potential for developing new treatments across multiple therapeutic domains. Their unique structural features combined with emerging data on their biological activity make them valuable candidates for further exploration in both academic research and industrial drug development pipelines.